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Discovery and Identification of DMXE

The table below summarizes the available information on the discovery and first identification of

Deoxymethoxetamine (DMXE).

Aspect Details

Substance Class Arylcyclohexylamine (analogue of Methoxetamine/MXE) [1] [2]

First Definitive
Identification

February 2021, in Denmark [1]

Context Identified in illegal products [2]

Early Discussion Discussions noted on Reddit from around October 2020 [1]

Key Structural Feature 3'-methyl group (replacement of the 3-methoxy group in Methoxetamine
with a methyl group) [1]

Research Context: DMXE is a recreational designer drug and a new psychoactive substance (NPS) from

the arylcyclohexylamine family, which includes the anesthetic ketamine [1] [2]. Its emergence is part of a

trend of novel synthetic compounds appearing on the illegal drug market.
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Pharmacological Profile and Signaling Pathways

DMXE is reported to act as an antagonist of the N-methyl-D-aspartate (NMDA) receptor, similar to other

arylcyclohexylamines like ketamine and MXE [2]. The search results do not provide specific studies on

DMXE's detailed signaling pathways or quantitative pharmacological data (such as binding affinity or

potency). The following diagram illustrates the generalized signaling pathway for NMDA receptor

antagonists based on this known mechanisms.
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Generalized NMDA receptor antagonism pathway for arylcyclohexylamines like DMXE.

Suggested Experimental Protocols

While specific analytical protocols for DMXE identification were not detailed in the search results, the

general approach for identifying new psychoactive substances involves:

Sample Preparation : Solid samples require dissolution in a suitable solvent (e.g., methanol)
followed by dilution and filtration [2].

Analytical Techniques : Multiple techniques are typically used for definitive identification. These can
include:

Gas Chromatography-Mass Spectrometry (GC-MS) for separation and initial mass analysis.
Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (LC-QTOF-MS)
for high-resolution mass data to determine exact mass and propose molecular formula.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, 2D experiments) to elucidate

molecular structure and confirm the identity of the compound [2].
Data Analysis : Analytical data from the unknown substance is compared against data from known

reference standards or published literature for confirmation [2].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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